![molecular formula C9H20ClNO B6218571 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride CAS No. 2742660-76-8](/img/no-structure.png)
3-[(tert-butoxy)methyl]pyrrolidine hydrochloride
Overview
Description
3-[(Tert-butoxy)methyl]pyrrolidine hydrochloride (3-TBM-HCl) is an organic compound belonging to the pyrrolidine family. It is widely used in organic synthesis and medicinal chemistry due to its unique properties. 3-TBM-HCl is a white crystalline solid with a molecular weight of 225.7 g/mol. It is soluble in water and organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).
Scientific Research Applications
3-[(tert-butoxy)methyl]pyrrolidine hydrochloride is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in medicinal chemistry, and as a building block in peptide synthesis. It is also used in the synthesis of biologically active compounds such as peptides, nucleotides, and carbohydrates.
Mechanism of Action
3-[(tert-butoxy)methyl]pyrrolidine hydrochloride acts as a proton donor in a variety of reactions. It is a strong acid and can donate a proton to a variety of substrates. It can also act as a nucleophile and can react with electrophilic species such as carbonyls and halides.
Biochemical and Physiological Effects
3-[(tert-butoxy)methyl]pyrrolidine hydrochloride is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride for lab experiments include its low cost, its availability, and its ease of use. It is also highly stable and can be stored for long periods of time without significant degradation. The main limitation of using 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride is its low solubility in water, which can limit its use in certain types of experiments.
Future Directions
Future research into 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride could focus on its use in the synthesis of new biologically active compounds. Another area of research could focus on its use as a catalyst in organic synthesis, as well as its use in the synthesis of other organic compounds. Additionally, further research could be conducted to explore its potential toxicity and other adverse effects. Finally, research could be conducted to explore its potential applications in the field of medicinal chemistry.
Synthesis Methods
3-[(tert-butoxy)methyl]pyrrolidine hydrochloride is synthesized from pyrrolidine and tert-butyl chloride. The reaction is carried out in anhydrous conditions at room temperature in the presence of a base such as potassium carbonate. The reaction is highly exothermic and produces a white solid. The solid is then purified by recrystallization in an organic solvent such as ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride involves the reaction of pyrrolidine with tert-butyl chloroacetate to form 3-[(tert-butoxy)carbonyl]pyrrolidine, which is then reacted with formaldehyde and hydrogen chloride to yield the final product.", "Starting Materials": [ "Pyrrolidine", "Tert-butyl chloroacetate", "Formaldehyde", "Hydrogen chloride gas" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with tert-butyl chloroacetate in the presence of a base such as sodium hydride or potassium carbonate to form 3-[(tert-butoxy)carbonyl]pyrrolidine.", "Step 2: 3-[(tert-butoxy)carbonyl]pyrrolidine is then reacted with formaldehyde and hydrogen chloride gas in a solvent such as methanol or ethanol to yield 3-[(tert-butoxy)methyl]pyrrolidine hydrochloride.", "Step 3: The product is isolated by filtration or precipitation and purified by recrystallization or chromatography." ] } | |
CAS RN |
2742660-76-8 |
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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